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Compound of Interest

(IR,2R)-2-
Compound Name:
(Benzyloxy)cyclohexanamine

Cat. No.: B150851

CAS Number: 216394-06-8

This technical guide provides an in-depth overview of (1R,2R)-2-
(Benzyloxy)cyclohexanamine, a chiral amine widely utilized as a versatile building block in
organic synthesis and medicinal chemistry. The document is intended for researchers,
scientists, and professionals involved in drug development and chemical synthesis.

Core Compound Data

(1R,2R)-2-(Benzyloxy)cyclohexanamine, also known as (1R,2R)-trans-2-
(Phenylmethoxy)cyclohexanamine, is a chiral compound with the following key properties:

Property Value Reference
CAS Number 216394-06-8 [1][2]
Molecular Formula C13H19NO [1]
Molecular Weight 205.30 g/mol [1]
Appearance Solid

Purity Typically 297% [1]
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Synthesis and Chemical Profile

While detailed, step-by-step synthetic protocols for (1R,2R)-2-(Benzyloxy)cyclohexanamine
are not extensively documented in readily available scientific literature, a common synthetic
strategy involves the benzylation of the hydroxyl group of the corresponding chiral amino
alcohol, (1R,2R)-2-aminocyclohexanol. The chirality is typically introduced early in the synthetic
sequence, often through resolution of a racemic mixture or by using a chiral starting material.

A patent for the preparation of aminocyclohexyl ether compounds describes a reaction utilizing
(1R,2R)-2-(Benzyloxy)cyclohexanamine as a starting material.[3] This highlights its role as a
key intermediate in the synthesis of more complex molecules.

Applications in Research and Development

The primary application of (1R,2R)-2-(Benzyloxy)cyclohexanamine lies in its function as a
chiral auxiliary and a chiral building block.

e Asymmetric Synthesis: The inherent chirality of the molecule is exploited to induce
stereoselectivity in chemical reactions, leading to the formation of a desired enantiomer of a
target molecule. This is crucial in the development of pharmaceuticals, where often only one
enantiomer exhibits the desired therapeutic effect.

¢ Medicinal Chemistry: This compound serves as a precursor for the synthesis of more
complex molecules with potential therapeutic activities. For instance, it is a valuable starting
material for the preparation of 3-amino alcohols, which are key structural motifs in various
biologically active compounds, including antiviral and antibiotic agents.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific, publicly available data on the direct biological activity and
the signaling pathways modulated by (1R,2R)-2-(Benzyloxy)cyclohexanamine itself. Its role
is primarily that of an intermediate in the synthesis of other compounds.

However, the structural motifs present in this molecule are of interest in drug discovery. The
benzyloxy group, for example, is a feature in some molecules that exhibit inhibitory activity
against enzymes such as monoamine oxidases (MAO), which are involved in neurotransmitter
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metabolism. Furthermore, derivatives of similar cyclohexylamine structures have been
investigated for a wide range of biological activities.

Given the absence of specific biological data for the title compound, a signaling pathway
diagram cannot be accurately constructed at this time.

Experimental Protocols

Detailed experimental protocols for the synthesis of (1R,2R)-2-(Benzyloxy)cyclohexanamine
are not readily available in the public domain. However, a documented use of this compound
as a reactant is provided in a patent.[3]

Example Reaction: Acylation of (1R,2R)-2-(Benzyloxy)cyclohexanamine

o Reaction Description: This procedure describes the reaction of (1R,2R)-2-
(Benzyloxy)cyclohexanamine with 2R-acetyl malic anhydride to form the corresponding
amide.

o Materials:
o (1R,2R)-trans-2-(benzyloxy)cyclohexanamine (CAS 216394-06-8)
o 2R-acetyl malic anhydride
o Anhydrous dichloromethane

e Procedure:

o To a solution of (1R,2R)-trans-2-(benzyloxy)cyclohexanamine (0.80 g, 3.90 mmol) in
anhydrous dichloromethane (10 mL), 2R-acetyl malic anhydride (781 mg, 4.94 mmol) was
added in small portions.

o The reaction mixture was stirred at ambient temperature under an inert atmosphere.

o The reaction progress was monitored by HPLC until the total consumption of the starting
material was observed.
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o Upon completion, the volatile components were removed under vacuum to yield the
product as a white solid.

e Yield: 1.45 g (quantitative)[3]

Visualization of an Experimental Workflow

The following diagram illustrates the workflow for the acylation reaction described above.
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Starting Materials

O C——
\Eeaction /

Monitoring
Y

(Monitor by HPLC)

Work-up
v

Product
A/

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://patents.google.com/patent/US20070015924A1/en
https://www.benchchem.com/product/b150851?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Experimental workflow for the acylation reaction.

In conclusion, (1R,2R)-2-(Benzyloxy)cyclohexanamine is a valuable chiral intermediate in
organic synthesis. While detailed information on its own biological activity is limited, its utility as
a building block for potentially bioactive molecules is well-established. Further research into the
direct biological effects of this compound and its simple derivatives could open new avenues
for drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemuniverse.com [chemuniverse.com]

2. lookchem.com [lookchem.com]

3. US20070015924A1 - Synthetic processes for the preparation of aminocyclohexyl ether
compounds - Google Patents [patents.google.com]

To cite this document: BenchChem. [(1R,2R)-2-(Benzyloxy)cyclohexanamine: A Technical
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150851#1r-2r-2-benzyloxy-cyclohexanamine-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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